Cas no 4514-54-9 (1,3,5-Triazine-2,4-diamine,6-(3-chlorophenyl)-)

1,3,5-Triazine-2,4-diamine,6-(3-chlorophenyl)- structure
4514-54-9 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-(3-chlorophenyl)-
CAS No:4514-54-9
MF:C9H8ClN5
MW:221.646319389343
CID:331355
PubChem ID:308819
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,6-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-(3-chlorophenyl)-
    • 6-(3-CHLOROPHENYL)-1,3,5-TRIAZINE-2,4-DIAMINE
    • [159] 2,4-Diamino-6-(3-chlorophenyl)-1,3,5-triazine
    • 2,4-Diamino-6-(m-chlorphenyl)-s-triazin
    • 2.4-Diamino-6-(3-chlor-phenyl)-1.3.5-triazin
    • 6-(3-chloro-phenyl)-[1,3,5]triazine-2,4-diamine
    • HMS2212N22
    • m-Chlorophenylguanamin
    • SMR001307025
    • 4514-54-9
    • HMS3348K05
    • FT-0706890
    • NSC 210911
    • CHEMBL138906
    • DTXSID40309044
    • NSC210911
    • A18791
    • NSC-210911
    • MLS002207436
    • SCHEMBL9566496
    • Inchi： 1S/C9H8ClN5/c10-6-3-1-2-5(4-6)7-13-8(11)15-9(12)14-7/h1-4H,(H4,11,12,13,14,15)
    • InChI Key： QBLXLPLVBAYDMX-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)C1N=C(N)N=C(N)N=1

Computed Properties

  • Exact Mass: 221.04700
  • Monoisotopic Mass: 221.046823
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 90.7

Experimental Properties

  • Density: 1.468
  • Boiling Point: 530.1°Cat760mmHg
  • Flash Point: 274.4°C
  • Refractive Index: 1.702
  • PSA: 90.71000
  • LogP: 2.51880

1,3,5-Triazine-2,4-diamine,6-(3-chlorophenyl)- Customs Data

  • HS CODE：2933699090
  • Customs Data：

    China Customs Code:

    2933699090

    Overview:

    2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

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